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Introduction
Cetearyl alcohol, a ubiquitous ingredient in pharmaceutical and cosmetic formulations, is not a

single entity but rather a blend of cetyl and stearyl alcohols.[1][2] This white, waxy solid is

prized for its versatility as an emulsifier, thickener, emollient, and stabilizer in a wide array of

products, from topical creams and lotions to hair conditioners and ointments.[3][4][5] Its efficacy

is often enhanced when blended with other excipients, such as non-ionic surfactants, to form

complex structures that dictate the final product's stability, texture, and performance.

This technical guide provides a comprehensive overview of the core physicochemical

properties of cetearyl alcohol and its blends. It is intended to serve as a resource for

researchers, scientists, and drug development professionals, offering detailed experimental

protocols and quantitative data to facilitate formulation development and optimization.

Core Physicochemical Properties of Cetearyl
Alcohol
Cetearyl alcohol's functional characteristics are rooted in its chemical nature as a fatty

alcohol. The long hydrocarbon chains of its primary components, cetyl (C16) and stearyl (C18)

alcohols, impart lipophilic properties, while the terminal hydroxyl group provides a degree of
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hydrophilicity. This amphiphilic nature allows it to act as a co-emulsifier, reducing interfacial

tension between oil and water phases and contributing to the formation of stable emulsions.

The ratio of cetyl to stearyl alcohol in the blend can vary, with common commercial grades

including 70:30, 50:50, and 30:70 ratios. This ratio influences the blend's melting point and

crystalline structure, which in turn affects the viscosity and stability of the final formulation.

Summary of Physicochemical Data
The following table summarizes key physicochemical properties of cetearyl alcohol. It is
important to note that specific values can vary depending on the cetyl-to-stearyl alcohol ratio

and the presence of other components in a blend.

Property Value References

Appearance
White to off-white waxy solid,

flakes, or pellets

Melting Point 49-59 °C

Boiling Point ~344 °C (decomposes)

Density ~0.8-0.9 g/cm³

Solubility
Insoluble in water; Soluble in

oils, ethanol, and isopropanol

HLB Value
~15.5 (for oil-in-water

emulsions)

The Role of Blends in Modulating Physicochemical
Properties
The true utility of cetearyl alcohol in formulation science is realized when it is blended with

other excipients, particularly surfactants. These blends are capable of forming highly organized

structures, most notably lamellar gel networks (LGNs), which are fundamental to the stability

and rheology of many semi-solid dosage forms.
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Cetearyl Alcohol and Polysorbate 60 Blends
A common and effective blend is cetearyl alcohol with polysorbate 60, a non-ionic surfactant.

This combination is often referred to as emulsifying wax NF. The blend is a complete

emulsification system, capable of forming stable oil-in-water emulsions without the need for

additional emulsifiers.

Property
Value (for Cetearyl Alcohol
& Polysorbate 60 blend)

References

Appearance White waxy flakes

Melting Point 50-54 °C

pH (3% solution) 5.5-7.0

HLB Value 12-13

Cetearyl Alcohol and Ceteareth-20 Blends
Another widely used blend combines cetearyl alcohol with ceteareth-20, a polyoxyethylene

ether of cetearyl alcohol. This blend is also a potent oil-in-water emulsifier known for creating

stable emulsions with a desirable feel. It is particularly noted for its high electrolyte tolerance

and stability across a wide pH range.

Property
Value (for Cetearyl Alcohol
& Ceteareth-20 blend)

References

Appearance White flakes with a bland odor

Melting Point ~50 °C

HLB Value ~15

Lamellar Gel Network (LGN) Formation and
Emulsion Stability
The "self-bodying" action of cetearyl alcohol blends, which leads to increased viscosity and

emulsion stability, is attributed to the formation of a viscoelastic lamellar gel network within the
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continuous phase of the emulsion.

This network is formed by bilayers of the fatty alcohol and surfactant molecules that arrange

themselves into ordered, crystalline structures. These lamellae entrap water molecules,

effectively immobilizing the continuous phase and creating a stable, semi-solid structure. The

stability and consistency of these systems are highly dependent on the swelling capacity of this

lamellar α-crystalline gel phase.

Below is a diagram illustrating the simplified formation of a lamellar gel network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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